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Compound of Interest

Compound Name: TFA-Gly-OH

Cat. No.: B554644 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like N-

(Trifluoroacetyl)glycine (TFA-Gly-OH). This document provides crucial, immediate safety

protocols and logistical plans for the operational use and disposal of TFA-Gly-OH, establishing

a foundation of trust and value beyond the product itself.

TFA-Gly-OH is a glycine derivative utilized in peptide synthesis.[1][2][3] It is a white, solid

powder.[4] While related to the highly corrosive liquid Trifluoroacetic Acid (TFA), TFA-Gly-OH
possesses a distinct hazard profile as an irritant.[5]

Hazard Identification and Safety Precautions
TFA-Gly-OH is classified as a hazardous substance with the following GHS hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Adherence to the following personal protective equipment (PPE) guidelines is mandatory to

mitigate these risks.
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Recommended Personal Protective Equipment (PPE) for Handling TFA-Gly-OH:

PPE Category Specification Rationale

Hand Protection Nitrile gloves.[6]
To prevent skin contact and

irritation.

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.[6][7]

To protect against eye irritation

from dust particles.

Skin and Body
Laboratory coat, long pants,

and closed-toed shoes.[6]

To minimize exposed skin and

prevent accidental contact.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated.[7]

To avoid inhalation of airborne

particles and prevent

respiratory irritation.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling TFA-Gly-OH is crucial for maintaining a safe laboratory

environment. The following workflow outlines the necessary steps from preparation to cleanup.
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Workflow for Handling TFA-Gly-OH

1. Preparation
- Verify fume hood function.

- Don appropriate PPE.
- Prepare workspace and equipment.

2. Weighing and Dispensing
- Perform in a fume hood.

- Use appropriate tools to handle the solid.
- Minimize dust generation.

Proceed with caution

3. Reaction Setup
- Add TFA-Gly-OH to the reaction vessel carefully.

- Ensure all transfers are contained.

4. Decontamination and Cleanup
- Clean spills immediately.

- Decontaminate equipment with appropriate solvent.
- Wash hands thoroughly after handling.

5. Storage
- Store in a tightly sealed container.

- Keep in a cool, dry, well-ventilated area.

Post-operation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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